Cas no 1805623-82-8 (Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate
• CAS No: 1805623-82-8
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895672
• Update Time: 2025-06-08

Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)8-6(9(12)13)7(14)5(3-11)4-15-8/h4,9H,2-3H2,1H3
• InChI Key： MEGBFPDMMHDBSA-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate

Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805623-82-8): A Comprehensive Overview

Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate, identified by its CAS number 1805623-82-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a chloromethyl substituent, a difluoromethyl group, and an iodopyridine core, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The structural features of Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate contribute to its unique chemical properties and reactivity. The iodine atom at the 4-position of the pyridine ring enhances its electrophilicity, making it an attractive candidate for nucleophilic substitution reactions. This property is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the chloromethyl group provides a site for further functionalization, enabling the synthesis of more elaborate derivatives.

In recent years, Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate has been explored in various research endeavors aimed at developing novel therapeutic agents. Its incorporation into drug-like molecules has shown promise in several pharmacological contexts. For instance, studies have highlighted its potential utility in the synthesis of kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The combination of the difluoromethyl group and the pyridine scaffold is particularly noteworthy, as these elements are known to enhance metabolic stability and binding affinity to biological targets.

The compound's relevance extends to the development of antiviral and antibacterial agents as well. The unique electronic distribution around the pyridine ring, influenced by the electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the nitrogen atom, facilitates interactions with viral proteases and enzymes involved in bacterial metabolism. This has led to several innovative strategies for designing small-molecule inhibitors that disrupt pathogenic processes.

The synthesis of Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate involves a multi-step process that requires careful optimization to achieve high yields and purity. Key synthetic steps typically include halogenation reactions to introduce the iodine atom, followed by protection-deprotection strategies to handle the reactive sites effectively. The introduction of the chloromethyl group often necessitates controlled conditions to prevent side reactions, such as over-halogenation or polymerization.

The compound's behavior in solution and under various reaction conditions has been extensively studied to understand its reactivity patterns. Spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), play a pivotal role in characterizing its structure and confirming its purity. Additionally, computational methods, including density functional theory (DFT) calculations, have been employed to predict its electronic properties and guide synthetic modifications.

Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate has also been utilized in library synthesis efforts aimed at generating large collections of diverse compounds for high-throughput screening. Its modular design allows for rapid diversification through combinatorial chemistry approaches, enabling researchers to identify novel leads with desired pharmacological profiles. Such libraries are instrumental in accelerating drug discovery pipelines by providing starting points for further optimization.

The safety profile of Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate is another critical aspect that has been addressed in numerous studies. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) when conducting experiments involving this compound.

In conclusion, Ethyl 5-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1805623-82-8) represents a valuable building block in synthetic organic chemistry with significant implications for pharmaceutical research. Its unique structural features enable diverse applications in drug development, particularly in designing kinase inhibitors and other bioactive molecules targeting various diseases. Continued exploration of its synthetic potential and pharmacological applications will likely yield further advancements in medicinal chemistry.